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Compound of Interest

Compound Name: 1,6-Dihydroxy-2-chlorophenazine

Cat. No.: B15581545 Get Quote

Technical Guide: 1,6-Dihydroxy-2-
chlorophenazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,6-Dihydroxy-2-
chlorophenazine, a naturally occurring phenazine derivative with notable antifungal properties.

This document consolidates available chemical data, outlines experimental protocols for its

production and isolation, and discusses its biological activity.

Core Compound Details
1,6-Dihydroxy-2-chlorophenazine is a chlorinated phenazine that has been identified as a

potent antifungal agent. It is a secondary metabolite produced by a member of the genus

Streptosporangium.

Chemical Identifiers
A summary of the key chemical identifiers for 1,6-Dihydroxy-2-chlorophenazine is presented

in the table below.
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Identifier Value Source

CAS Number 93768-40-2 MedChemExpress[1]

Molecular Formula C₁₂H₇ClN₂O₂ PubChem[2]

Molecular Weight 246.65 g/mol PubChem[2]

IUPAC Name 2-chloro-1,6-phenazinediol PubChem

InChI

InChI=1S/C12H7ClN2O2/c13-

6-4-5-8-11(12(6)17)15-7-2-1-3-

9(16)10(7)14-8/h1-5,16-17H

PubChem[2]

InChIKey
PFRLSIGYPXAHNU-

UHFFFAOYSA-N
PubChem[2]

Canonical SMILES
C1=CC2=C(C(=C1)O)N=C3C=

CC(=C(C3=N2)O)Cl
PubChem[2]

Biological Activity
1,6-Dihydroxy-2-chlorophenazine exhibits a broad spectrum of antifungal activity in vitro. It

has been reported to be effective against various dermatophytes and Candida species[3].

Note: The full text of the primary study by Patel et al. (1984) detailing the specific Minimum

Inhibitory Concentration (MIC) values is not publicly available. Therefore, a detailed quantitative

data table of its antifungal activity cannot be provided at this time.

Postulated Antifungal Mechanism of Action
The precise signaling pathway for 1,6-Dihydroxy-2-chlorophenazine has not been fully

elucidated. However, based on the known mechanisms of other phenazine antibiotics, a likely

pathway involves the generation of reactive oxygen species (ROS). Phenazines can undergo

redox cycling within the fungal cell, leading to the production of superoxide radicals and

hydrogen peroxide. This induces oxidative stress, which can damage cellular components such

as DNA, proteins, and lipids, ultimately leading to fungal cell death.
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Postulated Antifungal Mechanism of 1,6-Dihydroxy-2-chlorophenazine
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Caption: Postulated mechanism of antifungal action for 1,6-Dihydroxy-2-chlorophenazine.

Experimental Protocols
The following sections detail the experimental protocols for the fermentation and isolation of

1,6-Dihydroxy-2-chlorophenazine, based on the abstract of the primary literature[3].
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Fermentation of Streptosporangium sp.
This protocol outlines the general procedure for the cultivation of the producing microorganism

to generate the antibiotic complex.

Fermentation Workflow

Inoculate Streptosporangium sp. into seed medium

Incubate seed culture

Transfer seed culture to production medium

Ferment under controlled conditions
(Temperature, pH, Aeration)

Harvest fermentation broth

Click to download full resolution via product page

Caption: General workflow for the fermentation of Streptosporangium sp.

Methodology:

A culture of the Streptosporangium species is used to inoculate a suitable seed medium.

The seed culture is incubated under optimal growth conditions (temperature, agitation) to

achieve a sufficient biomass.
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The seed culture is then transferred to a larger production fermenter containing a nutrient-

rich medium designed to promote secondary metabolite production.

The fermentation is carried out for a specified period with monitoring and control of key

parameters such as pH, temperature, dissolved oxygen, and nutrient levels.

Upon completion of the fermentation, the broth containing the antibiotic complex is harvested

for extraction.

Isolation and Purification
The following protocol describes the extraction and purification of 1,6-Dihydroxy-2-
chlorophenazine from the fermentation broth.

Isolation and Purification Workflow

Solvent extraction of fermentation broth

Concentrate the extract

Alumina Column Chromatography

Elute and collect fractions

Analyze fractions for active components

Isolate 1,6-Dihydroxy-2-chlorophenazine
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Caption: Workflow for the isolation and purification of 1,6-Dihydroxy-2-chlorophenazine.

Methodology:

The harvested fermentation broth is subjected to solvent extraction to separate the antibiotic

complex from the aqueous phase.

The resulting solvent extract is concentrated to reduce the volume.

The concentrated extract is then subjected to alumina column chromatography[3].

The column is eluted with a suitable solvent system to separate the components of the

antibiotic complex.

Fractions are collected and analyzed (e.g., by thin-layer chromatography and bioassay) to

identify those containing the desired compound.

The fractions containing 1,6-Dihydroxy-2-chlorophenazine are pooled and further purified

to yield the final product.

Chemical Synthesis
Currently, there is no specific, detailed chemical synthesis protocol for 1,6-Dihydroxy-2-
chlorophenazine available in the reviewed literature. The primary method of obtaining this

compound is through fermentation and isolation from its natural source[3]. General methods for

the synthesis of phenazine derivatives, such as the Wohl-Aue reaction or condensation of 1,2-

diaminobenzenes with 1,2-dicarbonyl compounds, could potentially be adapted for its

synthesis[4]. However, a direct and optimized synthetic route for this specific chlorinated and

dihydroxylated phenazine has not been reported.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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